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Compound of Interest

Compound Name: Psb 11 hydrochloride

CAS No.: 444717-56-0

Cat. No.: B1497081

Get Quote

Introduction: The Significance of Psb 11
Hydrochloride in Adenosine Receptor Research
Psb 11 hydrochloride is a highly potent and selective antagonist of the human adenosine A3

receptor (A3AR), exhibiting a high affinity with a Ki value of approximately 2.3 nM. It also

functions as an inverse agonist, capable of reducing the basal activity of the receptor. This

compound's utility in research is underscored by its remarkable selectivity, showing over 1000-

fold preference for the human A3AR compared to A1 and A2A receptors. The adenosine A3

receptor, a G-protein coupled receptor (GPCR), is implicated in a variety of physiological and

pathophysiological processes, including inflammation, cardioprotection, and cell proliferation.[1]

Consequently, Psb 11 hydrochloride serves as an invaluable pharmacological tool for

elucidating the specific roles of A3AR in cellular signaling and for the preclinical investigation of

its therapeutic potential in conditions like cardiovascular disease.[2]

This guide provides a detailed, field-proven protocol for the preparation, storage, and handling

of Psb 11 hydrochloride stock solutions. Adherence to these methodologies is critical for

ensuring the compound's stability, solubility, and, ultimately, the reproducibility of experimental

results.
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Physicochemical and Handling Properties
A thorough understanding of the compound's properties is the foundation of a reliable protocol.

Key data for Psb 11 hydrochloride are summarized below.

Property Value Source(s)

Molecular Formula C₁₆H₁₇N₅O·HCl

Molecular Weight 331.8 g/mol [2]

Appearance Off-white solid

Purity ≥98% (typically by HPLC)

Solubility
Soluble to 20 mM in DMSO

with gentle warming

Solid Storage
Store at +4°C or -20°C as per

supplier

CAS Number 453591-58-7

Protocol: Preparation of a 10 mM Psb 11
Hydrochloride Stock Solution
This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common starting concentration for subsequent serial dilutions in experimental

assays.

I. Essential Materials and Equipment
Psb 11 hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 37°C

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

II. Pre-Protocol Workflow Diagram
The following diagram outlines the logical flow from material acquisition to the final, validated

stock solution.
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Preparation Phase
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& Vortex/Sonicate

7. Visual Confirmation
(Ensure full dissolution)
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Caption: Workflow for Psb 11 Hydrochloride Stock Preparation.
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III. Step-by-Step Methodology
Step 1: Pre-calculation and Weighing

Causality: Accurate weighing is paramount for achieving the desired molar concentration.

Before opening, bring the vial of Psb 11 hydrochloride to room temperature to prevent

condensation of atmospheric moisture onto the hygroscopic powder.

Action: Weigh out a precise amount of Psb 11 hydrochloride. For this protocol, we will aim

for 1 mg.

Example Calculation for a 10 mM Stock:

Molecular Weight (MW) = 331.8 g/mol

To make a 10 mM (0.010 mol/L) solution, you need 0.010 moles per liter of solvent.

This is equivalent to 3.318 g/L or 3.318 mg/mL.

To find the volume of DMSO needed for 1 mg of Psb 11:

Volume (mL) = Mass (mg) / Concentration (mg/mL)

Volume (mL) = 1 mg / 3.318 mg/mL = 0.301 mL or 301 µL

Protocol Step: Weigh exactly 1.0 mg of Psb 11 hydrochloride and place it into a sterile

microcentrifuge tube.

Step 2: Solubilization

Causality: Psb 11 hydrochloride requires gentle warming to fully dissolve in DMSO. Using

anhydrous DMSO minimizes water content, which can affect compound stability and

solubility.[3] Warming to 37°C provides sufficient energy to overcome the lattice energy of the

solid without risking thermal degradation.[4]

Protocol Steps:
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Add the calculated volume (301 µL) of high-purity DMSO to the microcentrifuge tube

containing the 1 mg of Psb 11 hydrochloride.

Cap the tube tightly and vortex for 1-2 minutes at room temperature.

Place the tube in a 37°C water bath or heat block for 5-10 minutes.[4]

Remove the tube and vortex again for 1-2 minutes. If insolubility persists, sonication for 5-

10 minutes can be employed.

Visually inspect the solution against a light source to ensure that no particulates or crystals

are present. The solution should be clear and homogenous.

IV. Quality Control and Validation
A self-validating protocol relies on checkpoints. The primary quality control step is the visual

confirmation of complete dissolution. A solution with suspended particles is not homogenous,

and aliquots drawn from it will have inconsistent concentrations, leading to non-reproducible

experimental data. If precipitation occurs after cooling to room temperature, it indicates that the

concentration may be too high or the dissolution was incomplete. In this event, gentle re-

warming and further vortexing/sonication should be attempted.

Storage and Stability: Preserving Compound
Integrity
I. The Rationale for Aliquoting

Expertise: DMSO is hygroscopic and will readily absorb water from the atmosphere upon

repeated opening of the stock vial. This absorbed water can decrease the solubility of the

compound, leading to precipitation, and can hydrolytically degrade sensitive molecules.[5]

Furthermore, repeated freeze-thaw cycles are a major cause of compound precipitation from

DMSO and can degrade the molecule's activity.[5][6]

Trustworthiness: The most reliable method to ensure long-term stability and consistent

concentration is to aliquot the stock solution into single-use volumes. This strategy minimizes

both water absorption and the physical stress of freeze-thaw cycles.
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II. Storage Protocol

Immediately after confirming complete dissolution, dispense the stock solution into small-

volume, low-binding microcentrifuge tubes or amber vials. The aliquot volume should

correspond to the amount needed for a single experiment or a single day's work.

Store these aliquots at -20°C or, for enhanced long-term stability, at -80°C.

When an aliquot is needed, remove it from the freezer and allow it to thaw completely at

room temperature before opening the cap. This prevents atmospheric moisture from

condensing into the cold DMSO.

Any unused portion of a thawed aliquot should be discarded to maintain the integrity of the

remaining stock.

Application Context: Utilizing Psb 11 in A3AR
Signaling Studies
A prepared stock solution of Psb 11 hydrochloride is ready for dilution into an aqueous buffer

or cell culture medium for experimental use. It is crucial to ensure the final concentration of

DMSO in the assay is low (typically ≤0.1%) to avoid solvent-induced artifacts.[7]

Psb 11 acts by blocking the A3AR, thereby inhibiting its downstream signaling cascades. The

A3AR couples to inhibitory (Gi) and query (Gq) G-proteins.[1][8] As an antagonist, Psb 11

would prevent the native ligand (adenosine) from initiating these pathways.

Simplified A3AR Signaling and Point of Inhibition
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Caption: Inhibition of A3AR signaling by Psb 11 hydrochloride.

Safety and Handling Precautions
Hazard Identification: Psb 11 hydrochloride is classified as harmful if swallowed (Acute

toxicity, Oral, Category 4) and is very toxic to aquatic life with long-lasting effects.[9]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses when handling the solid compound and its solutions.

Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid

generating dust. Avoid contact with skin, eyes, and clothing.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[9]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing.[9]

Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do. Seek medical

attention.[9]

Inhalation: Move the person to fresh air.[9]

Disposal: Dispose of waste material and containers in accordance with local, regional, and

national regulations. Avoid release into the environment.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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